Cas no 2639404-54-7 (Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate
• CAS No: 2639404-54-7
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 5640163
• PubChem ID: 165902897
• Update Time: 2025-05-26

Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate
• EN300-27782380
• 2639404-54-7
• Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C9H13ClN2O2S/c1-3-4-11-9-12-6(5-10)7(15-9)8(13)14-2/h3-5H2,1-2H3,(H,11,12)
• InChI Key： UWLNUYXJNOTWEE-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)SC(=N1)NCCC

Computed Properties

• Exact Mass: 248.0386265g/mol
• Monoisotopic Mass: 248.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.5Ų

Additional information on Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate

Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

The compound Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate, with CAS No. 2639404-54-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound belongs to the class of thiazole derivatives, which are known for their versatile applications in drug discovery and pest control. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring include a chloromethyl group at position 4, a propylamino group at position 2, and a methyl ester group at position 5. These functional groups contribute to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the potential of Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate as a promising candidate for developing novel pesticides and herbicides. The chloromethyl group imparts electrophilic properties, making the compound effective in disrupting the metabolic pathways of pests and weeds. Additionally, the propylamino group enhances the compound's stability and bioavailability, which are critical factors for its application in agricultural settings. Researchers have also explored the use of this compound as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for developing drugs targeting various diseases. The thiazole ring system is known to exhibit anti-inflammatory, antioxidant, and anticancer properties. Recent findings suggest that Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate can modulate key enzymes involved in inflammatory responses, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to inhibit cancer cell proliferation has been reported in several preclinical studies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically a substituted thiazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. This approach not only reduces production time but also minimizes waste generation, aligning with current trends toward sustainable chemical manufacturing.

In terms of safety and environmental impact, extensive toxicity studies have been conducted on Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate. These studies indicate that the compound exhibits low toxicity to non-target organisms when used at recommended application rates. However, further research is needed to fully understand its long-term effects on ecosystems and human health. Regulatory agencies have classified this compound as safe for use under specific conditions, provided proper handling and disposal protocols are followed.

The global market for thiazole derivatives has witnessed steady growth over the past decade, driven by increasing demand from both pharmaceutical and agricultural sectors. Companies specializing in fine chemicals have invested heavily in scaling up production capacities to meet this demand. The development of cost-effective synthetic routes and green chemistry practices has further bolstered the commercial viability of this compound.

In conclusion, Methyl 4-(chloromethyl)-2-(propylamino)-1,3-thiazole-5-carboxylate represents a significant advancement in the field of organic synthesis with wide-ranging applications across multiple industries. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and pest management. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an even more critical role in shaping future advancements in science and technology.